9-(furan-2-yl)-4-(2-phenylethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene

• Molecular Formula: C23H22N6O
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 9-(furan-2-yl)-4-(2-phenylethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
• InChI: InChI=1S/C23H22N6O/c1-2-7-17(8-3-1)12-13-27-15-24-22-26-21(20-11-6-14-30-20)29-19-10-5-4-9-18(19)25-23(29)28(22)16-27/h1-11,14,21H,12-13,15-16H2,(H,24,26)
• InChI Key: JUYVKYJTQJPUNC-UHFFFAOYSA-N
• Canonical SMILES: C1N=C2NC(N3C4=CC=CC=C4N=C3N2CN1CCC5=CC=CC=C5)C6=CC=CO6

Description

This compound is a highly complex polycyclic system featuring a fused tetracyclic core with six nitrogen atoms, a furan-2-yl substituent at position 9, and a 2-phenylethyl group at position 2. Its structure combines heteroaromatic and aliphatic components, which may confer unique electronic and steric properties.

Biological Activity

Overview of the Compound

Chemical Structure : The compound is a complex nitrogen-containing heterocycle featuring both furan and phenylethyl moieties. Its structural complexity suggests potential interactions with various biological targets.

• Receptor Interactions : Compounds with similar structures often interact with neurotransmitter receptors, particularly those involved in pain modulation and mood regulation. For instance, furan derivatives have been shown to act on opioid receptors, which may lead to analgesic effects.
• Enzyme Inhibition : Many nitrogen-containing heterocycles exhibit inhibitory effects on enzymes such as phosphoinositide 3-kinases (PI3Ks). These enzymes are crucial in signaling pathways that regulate cell growth and survival, making them significant targets for cancer therapy.
• Antimicrobial Properties : Some furan derivatives have demonstrated antimicrobial activity against various pathogens. This is particularly relevant in the context of increasing antibiotic resistance.

Case Studies

• Pain Management : A study investigating furan-based compounds revealed their potential as analgesics through opioid receptor modulation. These findings suggest that the compound may have similar applications in pain relief.
• Cancer Research : Research has identified certain hexazatetracyclo compounds as promising candidates in cancer therapy due to their ability to inhibit PI3K pathways. This inhibition can lead to reduced tumor growth and increased apoptosis in cancer cells.
• Antimicrobial Studies : A series of experiments showed that furan derivatives possess varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Data Table

Property	Value/Description
Molecular Formula	C18H20N6O
Molecular Weight	344.40 g/mol
Potential Targets	Opioid receptors, PI3K
Biological Activities	Analgesic, anticancer, antimicrobial
Known Side Effects	Potential for dependency (opioid-like)

Pharmacological Studies

Recent pharmacological studies have focused on the structure-activity relationship (SAR) of similar compounds to optimize their efficacy and reduce side effects. For example:

• SAR Analysis : Modifications in the phenylethyl side chain can significantly enhance binding affinity to opioid receptors while minimizing adverse effects.
• In Vivo Studies : Animal models have shown promising results with compounds exhibiting both analgesic properties and reduced toxicity compared to traditional opioids.

Toxicological Considerations

While exploring the biological activity of the compound, it is essential to consider potential toxicological impacts:

• Neurotoxicity : Some derivatives have shown neurotoxic effects at high concentrations.
• Addiction Potential : Given its structural similarity to known opioids, careful evaluation is necessary to assess the risk of dependence.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Varying Substituents

• Compound 1: 9-(5-Bromofuran-2-yl)-12,14-dimethyl-17-phenyl-8-oxa-1,12,14-triazatetracyclo[8.7.0.0²,⁷.0¹¹,¹⁶]heptadeca-2,4,6,10,16-pentaene-13,15-dione Key Differences: Replaces the 2-phenylethyl group with a brominated furan and introduces ketone groups (13,15-dione). Implications: Bromination may improve stability in biological environments but reduce solubility compared to the parent compound.

Heteroatom Variations

• Compound 2: 4-(10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.0²,⁶.0¹¹,¹⁶]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol Key Differences: Substitutes one nitrogen with sulfur (10-thia) and includes a phenolic group. Implications: Reduced nitrogen content may decrease π-π stacking interactions but improve redox activity due to sulfur’s electron-rich nature.

Ring System Complexity

• Compound 3: 8-Phenyl-16-thiapentacyclo[6.6.5.0¹,¹⁸.0²,⁷.0⁹,¹⁴]nonadeca-2,4,6,9,11,13,18-heptaene Key Differences: Incorporates a pentacyclic system with sulfur (16-thia) and lacks oxygen atoms. Implications: Greater rigidity may limit conformational flexibility, affecting binding to dynamic biological targets.

Functional Group Modifications

• Compound 4 : 12-(4-Methoxyphenyl)-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene
  • Key Differences : Features a methoxyphenyl group and a tricyclic core with six nitrogen atoms. The methoxy group enhances solubility via polar interactions but may sterically hinder packing in crystal lattices .
  • Implications : Increased nitrogen density could enhance coordination with metal ions, relevant in catalysis.

Data Table: Comparative Analysis of Structural and Hypothesized Properties

Compound	Molecular Formula	Molecular Weight	Key Substituents	Heteroatoms	Hypothesized Properties
Target Compound	C₂₃H₂₀N₆O	396.45 g/mol	Furan-2-yl, 2-phenylethyl	6N, 1O	Moderate solubility, π-π stacking capacity
Compound 1 (Brominated)	C₂₄H₁₈BrN₃O₃	476.33 g/mol	5-Bromofuran-2-yl, dione	3N, 2O	High reactivity, halogen bonding
Compound 2 (Thia)	C₁₈H₁₃N₄OS	333.38 g/mol	Phenol, thia	4N, 1S, 1O	Lipophilic, redox-active
Compound 3 (Pentacyclic)	C₂₃H₁₈S	326.46 g/mol	Phenyl, thia	1S	Thermally stable, rigid
Compound 4 (Methoxy)	C₂₀H₁₆N₆O	356.38 g/mol	4-Methoxyphenyl	6N, 1O	Soluble, metal-coordination potential

Research Findings and Implications

• Electronic Effects : The furan-2-yl group in the target compound likely contributes to electron-deficient aromatic systems, similar to brominated analogues, which could enhance charge-transfer interactions .
• Solubility Trends : Compounds with polar substituents (e.g., methoxy in Compound 4) show improved solubility, suggesting that the target compound’s 2-phenylethyl group may reduce aqueous solubility unless counterbalanced by formulation strategies.